Cas no 62188-30-1 (Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-4-(methylsulfinyl)-)

• Product Name: Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-4-(methylsulfinyl)-
• CAS No: 62188-30-1
• MF: C₁₂H₁₇NO₅S₂
• MW: 319.397081136703
• CID: 455025
• PubChem ID: 71388998
• Update Time: 2025-04-19

Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-4-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-4-(methylsulfinyl)-
• 2-[(4-methylphenyl)sulfonylamino]-4-methylsulfinylbutanoic acid
• 62188-30-1
• DTXSID90811041
• 4-(Methanesulfinyl)-2-[(4-methylbenzene-1-sulfonyl)amino]butanoic acid

• Inchi： 1S/C12H17NO5S2/c1-9-3-5-10(6-4-9)20(17,18)13-11(12(14)15)7-8-19(2)16/h3-6,11,13H,7-8H2,1-2H3,(H,14,15)
• InChI Key： QDTUPMHJHYACLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C(=O)O)CCS(C)=O)(=O)=O

Computed Properties

• Exact Mass: 319.05491
• Monoisotopic Mass: 319.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 100.54